Cas no 1050910-17-2 (5-4-(2-Chloroacetyl)piperazin-1-yl-2-methyl-1,3-oxazole-4-carbonitrile)
5-4-(2-Chloroacetyl)piperazin-1-yl-2-methyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-[4-(2-chloroacetyl)piperazin-1-yl]-2-methyl-1,3-oxazole-4-carbonitrile
- NE38139
- Z361993932
- 5-[4-(chloroacetyl)piperazin-1-yl]-2-methyl-1,3-oxazole-4-carbonitrile
- G39207
- EN300-33578
- Z357965914
- CS-0246651
- C11H13ClN4O2
- AKOS030652562
- 1050910-17-2
- 5-4-(2-Chloroacetyl)piperazin-1-yl-2-methyl-1,3-oxazole-4-carbonitrile
-
- MDL: MFCD09971671
- Inchi: 1S/C11H13ClN4O2/c1-8-14-9(7-13)11(18-8)16-4-2-15(3-5-16)10(17)6-12/h2-6H2,1H3
- InChI Key: KMZAIUJDKHUTKW-UHFFFAOYSA-N
- SMILES: ClCC(N1CCN(C2=C(C#N)N=C(C)O2)CC1)=O
Computed Properties
- Exact Mass: 268.0727034g/mol
- Monoisotopic Mass: 268.0727034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 73.4
5-4-(2-Chloroacetyl)piperazin-1-yl-2-methyl-1,3-oxazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM475290-250mg |
5-[4-(2-chloroacetyl)piperazin-1-yl]-2-methyl-1,3-oxazole-4-carbonitrile |
1050910-17-2 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM475290-500mg |
5-[4-(2-chloroacetyl)piperazin-1-yl]-2-methyl-1,3-oxazole-4-carbonitrile |
1050910-17-2 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM475290-1g |
5-[4-(2-chloroacetyl)piperazin-1-yl]-2-methyl-1,3-oxazole-4-carbonitrile |
1050910-17-2 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Enamine | EN300-33578-0.05g |
5-[4-(2-chloroacetyl)piperazin-1-yl]-2-methyl-1,3-oxazole-4-carbonitrile |
1050910-17-2 | 95.0% | 0.05g |
$76.0 | 2025-03-18 | |
| Enamine | EN300-33578-0.1g |
5-[4-(2-chloroacetyl)piperazin-1-yl]-2-methyl-1,3-oxazole-4-carbonitrile |
1050910-17-2 | 95.0% | 0.1g |
$113.0 | 2025-03-18 | |
| Enamine | EN300-33578-0.25g |
5-[4-(2-chloroacetyl)piperazin-1-yl]-2-methyl-1,3-oxazole-4-carbonitrile |
1050910-17-2 | 95.0% | 0.25g |
$162.0 | 2025-03-18 | |
| Enamine | EN300-33578-0.5g |
5-[4-(2-chloroacetyl)piperazin-1-yl]-2-methyl-1,3-oxazole-4-carbonitrile |
1050910-17-2 | 95.0% | 0.5g |
$310.0 | 2025-03-18 | |
| Enamine | EN300-33578-1.0g |
5-[4-(2-chloroacetyl)piperazin-1-yl]-2-methyl-1,3-oxazole-4-carbonitrile |
1050910-17-2 | 95.0% | 1.0g |
$414.0 | 2025-03-18 | |
| Enamine | EN300-33578-2.5g |
5-[4-(2-chloroacetyl)piperazin-1-yl]-2-methyl-1,3-oxazole-4-carbonitrile |
1050910-17-2 | 95.0% | 2.5g |
$810.0 | 2025-03-18 | |
| Enamine | EN300-33578-5.0g |
5-[4-(2-chloroacetyl)piperazin-1-yl]-2-methyl-1,3-oxazole-4-carbonitrile |
1050910-17-2 | 95.0% | 5.0g |
$1199.0 | 2025-03-18 |
5-4-(2-Chloroacetyl)piperazin-1-yl-2-methyl-1,3-oxazole-4-carbonitrile Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 5-4-(2-Chloroacetyl)piperazin-1-yl-2-methyl-1,3-oxazole-4-carbonitrile
5-4-(2-Chloroacetyl)piperazin-1-yl-2-methyl-1,3-oxazole-4-carbonitrile: A Comprehensive Overview
The compound with CAS No. 1050910-17-2, known as 5-4-(2-Chloroacetyl)piperazin-1-yl-2-methyl-1,3-oxazole-4-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperazine ring and a oxazole ring, both of which contribute to its versatile chemical properties. The presence of a chloroacetyl group further enhances its reactivity and potential applications in drug design.
Recent studies have highlighted the importance of piperazine derivatives in the development of novel therapeutic agents. Piperazine, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. In the case of 5-4-(2-Chloroacetyl)piperazin-1-yl-2-methyl-1,3-oxazole-4-carbonitrile, the piperazine ring is substituted with a chloroacetyl group, which introduces additional functionality to the molecule. This substitution not only increases the compound's stability but also enhances its ability to target specific biological pathways.
The oxazole ring in this compound plays a crucial role in determining its pharmacokinetic properties. Oxazole derivatives are known for their ability to improve drug solubility and bioavailability, making them valuable in the design of orally active drugs. The presence of a methyl group on the oxazole ring further modulates the compound's physical properties, potentially enhancing its absorption and distribution within the body.
One of the most promising applications of 5-4-(2-Chloroacetyl)piperazin-1-yloxazole derivative lies in its potential as a drug intermediate. Recent research has demonstrated that this compound can serve as a building block for constructing more complex molecules with enhanced therapeutic potential. For instance, it has been used in the synthesis of novel kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.
In addition to its role as a drug intermediate, this compound has also been investigated for its potential as an antibacterial agent. Studies have shown that certain derivatives of this compound exhibit potent activity against multidrug-resistant bacteria, making them valuable candidates for developing new antibiotics. The chloroacetyl group is believed to play a key role in this activity by disrupting bacterial cell membranes and inhibiting essential enzymatic functions.
The synthesis of 5-(4-(2-chloroacetyl)piperazinyl)-2-methyloxazole carbonitrile involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The reaction sequence typically includes nucleophilic substitution, cyclization, and functional group transformations to achieve the desired molecular architecture. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical studies.
From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in the environment. This makes it a more sustainable choice compared to other synthetic compounds that persist longer in natural systems.
In conclusion, 5-(4-(2-chloroacetyl)piperazinyl)-2-methyloxazole carbonitrile represents a significant advancement in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery and development. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.
1050910-17-2 (5-4-(2-Chloroacetyl)piperazin-1-yl-2-methyl-1,3-oxazole-4-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)